![molecular formula C5H8O4S B1607015 5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide CAS No. 31247-23-1](/img/structure/B1607015.png)
5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide
Overview
Description
5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide (5,8-DTDO) is an organic compound that is used in a variety of scientific research applications. It has a unique structure that makes it highly reactive and has been the subject of much research over the past few decades. Additionally, this paper will explore potential future directions for 5,8-DTDO research.
Scientific Research Applications
5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide has been used in a variety of scientific research applications, including in the synthesis of other compounds, in the study of enzyme-catalyzed reactions, and in the study of drug metabolism. It has also been used as a potential anti-cancer agent, as well as a potential anti-inflammatory agent. Additionally, it has been used in the synthesis of polymers and in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide is not fully understood. However, it is believed that it works by inhibiting the activity of several enzymes, including cyclooxygenase, lipoxygenase, and cytochrome P450. Additionally, it is believed to interact with the cell membrane, resulting in changes in cell signaling and gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide are not fully understood. However, it is believed to have anti-inflammatory, anti-cancer, and anti-oxidant properties. Additionally, it has been shown to have an inhibitory effect on the activity of several enzymes, including cyclooxygenase, lipoxygenase, and cytochrome P450.
Advantages and Limitations for Lab Experiments
5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide has several advantages for lab experiments, including its ability to be synthesized in high yields, its low cost, and its stability in a variety of conditions. Additionally, it is non-toxic and has a low solubility in water, which makes it easy to work with in the lab. However, it is also important to note that 5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide has several limitations, including its instability in the presence of light and its low solubility in organic solvents.
Future Directions
Given its unique structure, 5,8-Dioxa-2-thiaspiro[3.4]octane 2,2-dioxide has many potential future directions for research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into its synthesis methods and its potential use in the synthesis of other compounds is needed. Finally, further research into its potential use in the study of drug metabolism and its potential use as an anti-cancer agent is also needed.
properties
IUPAC Name |
5,8-dioxa-2λ6-thiaspiro[3.4]octane 2,2-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O4S/c6-10(7)3-5(4-10)8-1-2-9-5/h1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVBYRBVQEXEAQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(O1)CS(=O)(=O)C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20306591 |
Source
|
| Record name | 5,8-Dioxa-2lambda~6~-thiaspiro[3.4]octane-2,2-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20306591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
31247-23-1 |
Source
|
| Record name | 31247-23-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=177839 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5,8-Dioxa-2lambda~6~-thiaspiro[3.4]octane-2,2-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20306591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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